Cas no 392335-80-7 (Pyrimidine, 4,6-bis(methylsulfonyl)-)

Pyrimidine, 4,6-bis(methylsulfonyl)- structure
392335-80-7 structure
Product Name:Pyrimidine, 4,6-bis(methylsulfonyl)-
CAS No:392335-80-7
MF:C6H8N2O4S2
MW:236.268718719482
CID:1502909
Update Time:2024-08-23

Pyrimidine, 4,6-bis(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4,6-bis(methylsulfonyl)-
    • Inchi: 1S/C6H8N2O4S2/c1-13(9,10)5-3-6(8-4-7-5)14(2,11)12/h3-4H,1-2H3
    • InChI Key: FBDGJZXFKQZWLX-UHFFFAOYSA-N
    • SMILES: C1=NC(S(C)(=O)=O)=CC(S(C)(=O)=O)=N1

Computed Properties

  • Exact Mass: 235.99264

Experimental Properties

  • Density: 1.481±0.06 g/cm3(Predicted)
  • Boiling Point: 566.3±50.0 °C(Predicted)
  • PSA: 94.06
  • pka: -8.69±0.18(Predicted)
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